Cas no 153512-18-6 (L-Threonine, N-[N-[N-(N-L-methionyl-L-seryl)glycyl]glycyl]-)

• Product Name: L-Threonine, N-[N-[N-(N-L-methionyl-L-seryl)glycyl]glycyl]-
• CAS No: 153512-18-6
• MF: C₁₆H₂₉N₅O₈S
• MW: 451.495162725449
• CID: 1327567
• Update Time: 2024-08-14

L-Threonine, N-[N-[N-(N-L-methionyl-L-seryl)glycyl]glycyl]- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-[N-[N-(N-L-methionyl-L-seryl)glycyl]glycyl]-
• L-Threonine, N-[N-[N-(N-L-methionyl-L-seryl)glycyl]glycyl]- (9CI)

• Inchi： 1S/C16H29N5O8S/c1-8(23)13(16(28)29)21-12(25)6-18-11(24)5-19-15(27)10(7-22)20-14(26)9(17)3-4-30-2/h8-10,13,22-23H,3-7,17H2,1-2H3,(H,18,24)(H,19,27)(H,20,26)(H,21,25)(H,28,29)/t8-,9+,10+,13+/m1/s1
• InChI Key： NUYWWYPPFXXSCF-QYTUQVAYSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 451.17387

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 993.5±65.0 °C(Predicted)
• PSA: 220.18
• pka: 3.24±0.10(Predicted)